Cas no 112898-02-9 (L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(2-fluorophenyl)methyl]- (9CI))

• Product Name: L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(2-fluorophenyl)methyl]- (9CI)
• CAS No: 112898-02-9
• MF: C₂₈H₃₇FN₄O₄S
• MW: 544.68118929863
• CID: 129953
• PubChem ID: 4218935
• Update Time: 2025-05-20

L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(2-fluorophenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(2-fluorophenyl)methyl]- (9CI)
• N-[1-[(2-fluorophenyl)methylamino]-1-oxo-3-phenylpropan-2-yl]-2-[(2-formamido-4-methylsulfanylbutanoyl)amino]-4-methylpentanamide
• N-FORMYL-MET-LEU-PHE-O-FLUOROBENZYLAMIDE
• 112898-02-9
• FT-0759136
• DTXSID50400955

• Inchi： 1S/C28H37FN4O4S/c1-19(2)15-24(32-27(36)23(31-18-34)13-14-38-3)28(37)33-25(16-20-9-5-4-6-10-20)26(35)30-17-21-11-7-8-12-22(21)29/h4-12,18-19,23-25H,13-17H2,1-3H3,(H,30,35)(H,31,34)(H,32,36)(H,33,37)
• InChI Key： LTOZIPKEOGLEJO-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(C(NC(C(NCC1C=CC=CC=1F)=O)CC1C=CC=CC=1)=O)CC(C)C)=O)NC=O

Computed Properties

• Exact Mass: 544.25195501g/mol
• Monoisotopic Mass: 544.25195501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 15
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 142Ų

L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(2-fluorophenyl)methyl]- (9CI) Security Information

• WGK Germany：3

Additional information on L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(2-fluorophenyl)methyl]- (9CI)

L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-[(2-fluorophenyl)methyl]-(9CI): A Comprehensive Overview

L-Phenylalaninamide, also known as N-formyl-L-methionyl-L-leucyl-N-[(2-fluorophenyl)methyl]-(9CI), is a complex organic compound with the CAS registry number 112898-02-9. This compound is notable for its intricate structure and potential applications in various fields, including pharmaceuticals and biotechnology. The molecule consists of an L-phenylalaninamide backbone, which is further modified with a formyl group and a leucine residue, along with a fluorinated aromatic substituent. These structural features contribute to its unique chemical properties and functional versatility.

The synthesis of L-Phenylalaninamide involves a series of multi-step reactions, including peptide bond formation and functional group transformations. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications. The presence of the fluorinated phenyl group introduces additional complexity to the molecule, enhancing its potential for use in drug design and development.

One of the most promising areas of research involving L-Phenylalaninamide is its application in peptide-based drug delivery systems. The compound's ability to form stable peptide bonds makes it an ideal candidate for constructing bioactive molecules with targeted therapeutic effects. For instance, studies have shown that derivatives of this compound can be used as carriers for delivering anticancer drugs directly to tumor cells, minimizing systemic toxicity and improving treatment efficacy.

In addition to its therapeutic applications, L-Phenylalaninamide has also been explored for its role in enzyme inhibition and modulation. Researchers have demonstrated that certain analogs of this compound can inhibit key enzymes involved in metabolic pathways, offering new avenues for the development of enzyme-targeted therapies. These findings underscore the importance of continued research into the biochemical properties of this compound.

The structural complexity of L-Phenylalaninamide also makes it a valuable tool in studying protein-protein interactions and molecular recognition processes. By incorporating this compound into peptide libraries or as part of larger biomolecular constructs, scientists can gain deeper insights into the mechanisms underlying cellular signaling and disease progression.

From a manufacturing standpoint, the production of L-Phenylalaninamide requires stringent quality control measures to ensure consistency and purity. Advances in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have significantly improved the ability to characterize this compound and monitor its synthesis.

In conclusion, L-Phenylalaninamide, with its unique structure and diverse functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span across multiple disciplines, from drug discovery to biotechnology, making it a subject of continued scientific interest and investigation.